2-Methoxy-3-methylpentanoic acid
Overview
Description
2-Methoxy-3-methylpentanoic acid is a chemical compound with the molecular formula C7H14O3 and a molecular weight of 146.19 . It is also known as 3-Methylpentanoic acid .
Molecular Structure Analysis
The molecular structure of 2-Methoxy-3-methylpentanoic acid consists of a pentanoic acid backbone with a methyl group attached to the third carbon and a methoxy group attached to the second carbon . The InChI string for this compound isInChI=1S/C6H12O2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8) .
Scientific Research Applications
Medicine: Therapeutic Agent Synthesis
2-Methoxy-3-methylpentanoic acid: may serve as a precursor in the synthesis of various therapeutic agents. Its structure could be utilized to create ester or amide derivatives that have potential medicinal properties. Research in this area explores the compound’s utility in drug design and development, particularly for diseases where modulation of fatty acid metabolism is beneficial .
Agriculture: Nematicidal Activity
In agriculture, 2-Methoxy-3-methylpentanoic acid could be investigated for its nematicidal properties. Secondary metabolites with similar structures have been shown to exhibit activity against plant-parasitic nematodes. This application is crucial for developing bio-based solutions for managing pests in organic agriculture .
Food Industry: Flavoring Agent
The food industry could explore the use of 2-Methoxy-3-methylpentanoic acid as a flavoring agent due to its potential to impart unique flavors. Research might focus on its incorporation into food products to enhance taste profiles, particularly in dairy and meat products where similar compounds are naturally present .
Environmental Science: Pollution Indicator
2-Methoxy-3-methylpentanoic acid: could be used as an indicator of environmental pollution, particularly in studies related to acid rain and air quality. Its presence and concentration in environmental samples can provide insights into the levels of organic pollutants and the effectiveness of pollution control measures .
Materials Science: Synthesis of High-Purity Materials
In materials science, 2-Methoxy-3-methylpentanoic acid can be utilized in the synthesis of high-purity materials for various applications, including electronics and optics. Its role in producing materials with specific optical or electronic properties could be a significant area of research .
Biochemistry Research: Biomarker Discovery
The compound’s potential as a biomarker in biochemistry research is noteworthy. It could be used in metabolomic studies to identify new biomarkers for diseases, aiding in the diagnosis and understanding of metabolic disorders. Its identification in biological samples could lead to new insights into biochemical pathways .
Industrial Applications: Chemical Intermediate
2-Methoxy-3-methylpentanoic acid: may act as a chemical intermediate in industrial applications. Its incorporation into larger chemical synthesis processes, such as the production of polymers or other organic compounds, can be an area of industrial research .
Analytical Chemistry: Standardization and Calibration
Lastly, in analytical chemistry, 2-Methoxy-3-methylpentanoic acid could be used for the standardization and calibration of analytical instruments. Its defined chemical properties make it suitable for validating methodologies and ensuring the accuracy of analytical results .
properties
IUPAC Name |
2-methoxy-3-methylpentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O3/c1-4-5(2)6(10-3)7(8)9/h5-6H,4H2,1-3H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLYDNPOWPQIVGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-3-methylpentanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-(2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethoxy)ethoxy)ethanol dihydrochloride](/img/structure/B1432205.png)
![[2-(Cyanoamino)-4-hydroxypyrimidin-5-yl]acetic acid hydrochloride](/img/structure/B1432212.png)
![3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid](/img/structure/B1432217.png)
![1,9-Dimethyl-1,4,9-triazaspiro[5.5]undecane trihydrochloride](/img/structure/B1432218.png)
![Methyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate hydrochloride](/img/structure/B1432219.png)